6-Chloro-2-((1R)-1-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)-1-((S)-1,1,1-trifluoropropan-2-yl)-1H-imidazo[4,5-c]pyridine

• Molecular Formula: C16H19ClF3N3O2
• Molecular Weight: 377.79 g/mol
• IUPAC Name: 6-chloro-2-[(1R)-1-(oxan-2-yloxy)ethyl]-1-[(2S)-1,1,1-trifluoropropan-2-yl]imidazo[4,5-c]pyridine
• InChI: InChI=1S/C16H19ClF3N3O2/c1-9(25-14-5-3-4-6-24-14)15-22-11-8-21-13(17)7-12(11)23(15)10(2)16(18,19)20/h7-10,14H,3-6H2,1-2H3/t9-,10+,14?/m1/s1
• InChI Key: OYEVLJCPKZBXHB-GYJNLRRWSA-N
• Isomeric SMILES: C[C@H](C1=NC2=CN=C(C=C2N1[C@@H](C)C(F)(F)F)Cl)OC3CCCCO3
• Canonical SMILES: CC(C1=NC2=CN=C(C=C2N1C(C)C(F)(F)F)Cl)OC3CCCCO3

Description

6-Chloro-2-((1R)-1-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)-1-((S)-1,1,1-trifluoropropan-2-yl)-1H-imidazo[4,5-c]pyridine is a complex organic compound characterized by its unique structure, which includes a chloro-substituted imidazo[4,5-c]pyridine core

Preparation Methods

The synthesis of 6-Chloro-2-((1R)-1-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)-1-((S)-1,1,1-trifluoropropan-2-yl)-1H-imidazo[4,5-c]pyridine involves several steps:

Synthetic Routes:

Reaction Conditions: These reactions often require specific conditions such as controlled temperatures, pH levels, and the use of catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods: Industrial production may involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and employing continuous flow techniques to enhance efficiency and reduce costs.

Chemical Reactions Analysis

6-Chloro-2-((1R)-1-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)-1-((S)-1,1,1-trifluoropropan-2-yl)-1H-imidazo[4,5-c]pyridine undergoes various chemical reactions:

Oxidation: This